N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-(3-ethylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-2-18-10-9-13-20(16-18)26-24(28)22-17-25-27(21-14-7-4-8-15-21)23(22)19-11-5-3-6-12-19/h3-17H,2H2,1H3,(H,26,28)
• InChI Key: OFWNYBWJJVJMQB-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as EPDC, is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains a pyrazole ring and a carboxamide group. EPDC has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to exhibit potent anti-inflammatory and analgesic properties. It has also been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In pharmacology, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to modulate the activity of various enzymes and receptors, including cyclooxygenase-2 (COX-2) and cannabinoid receptors. In biochemistry, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been used as a tool to study the structure and function of various proteins and enzymes.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed to modulate the activity of various enzymes and receptors, including COX-2 and cannabinoid receptors. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of COX-2, which is an enzyme that plays a key role in the inflammatory response. By inhibiting the activity of COX-2, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce inflammation and pain. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to modulate the activity of cannabinoid receptors, which are involved in the regulation of various physiological processes, including pain sensation, appetite, and mood.
Biochemical and Physiological Effects:
N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can inhibit the activity of COX-2 and reduce the production of prostaglandins, which are mediators of inflammation. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to modulate the activity of cannabinoid receptors, which can affect various physiological processes, including pain sensation, appetite, and mood. In vivo studies have shown that N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be easily scaled up for large-scale production. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is also stable under normal lab conditions and can be stored for extended periods without significant degradation. However, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has some limitations for lab experiments. It is relatively insoluble in water, which can limit its use in aqueous environments. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide also has limited bioavailability, which can limit its use in in vivo studies.

Future Directions

N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several potential future directions for scientific research. In medicinal chemistry, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be further optimized to improve its potency and selectivity for specific targets. In pharmacology, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be used as a tool to study the activity of various enzymes and receptors. In biochemistry, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be used to study the structure and function of various proteins and enzymes. N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can also be used as a starting point for the synthesis of novel compounds with improved properties. Overall, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has significant potential for further scientific research and development.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the reaction of 3-ethylbenzaldehyde with phenylhydrazine and acetophenone in the presence of a catalyst. The resulting product is then treated with acetic anhydride and ammonium acetate to obtain the final product, N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. The synthesis of N-(3-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is relatively simple and can be easily scaled up for large-scale production.